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Compound of Interest

Compound Name: p-Toluenesulfonic anhydride

Cat. No.: B1293672 Get Quote

An In-depth Technical Guide to p-
Toluenesulfonic Anhydride
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, synthesis,

and applications of p-Toluenesulfonic anhydride (Ts2O).

Chemical and Physical Properties
p-Toluenesulfonic anhydride, also known as tosic anhydride, is a white to off-white or cream-

colored powder.[1][2] It is a highly reactive compound commonly used in organic synthesis.[1] It

is sensitive to moisture and should be stored in a cool, dry place under an inert atmosphere,

away from direct sunlight.[1][3][4] This compound is soluble in organic solvents like acetone,

ethyl acetate, dichloromethane, and ether but is insoluble in water.[1][5]
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Property Value Source

Molecular Formula C₁₄H₁₄O₅S₂ [5][6][7]

Molecular Weight 326.39 g/mol [7][8]

Melting Point 121-127 °C [2]

Appearance Off-white to cream powder [1][2]

Solubility

Soluble in acetone, ethyl

acetate, dichloromethane,

ether; Insoluble in water

[1][5]

CAS Number 4124-41-8 [1][8]

EC Number 223-926-9 [6][9]

Chemical Structure
p-Toluenesulfonic anhydride consists of two p-toluenesulfonyl groups linked by an oxygen

atom. The structure features two aromatic rings, each substituted with a methyl group and a

sulfonyl group.

Caption: Chemical structure of p-Toluenesulfonic anhydride.

Experimental Protocols
Several methods for the synthesis of p-toluenesulfonic anhydride have been reported.

Method 1: Using Phosphorus Pentoxide[10][11]

This method involves the dehydration of p-toluenesulfonic acid monohydrate using phosphorus

pentoxide.

A mixture of 213 g (1.5 moles) of phosphorus pentoxide and 14 g of kieselguhr is prepared

by shaking in a dry, stoppered 1-L Erlenmeyer flask.[10]

About half of this mixture is added to a mixture of 7 g of asbestos and 190 g (1.0 mole) of p-

toluenesulfonic acid monohydrate in a 1-L round-bottomed flask protected from atmospheric
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moisture.[10]

The remaining phosphorus pentoxide-kieselguhr mixture is added, and the flask is shaken to

ensure thorough mixing.[10]

The mixture is heated in an oil bath at 100-110°C for 2 hours.[10]

After cooling, 400 ml of ethylene chloride is added, and the mixture is refluxed for several

minutes.[10]

The extract is decanted, and the extraction process is repeated with three 100-ml portions of

ethylene chloride.[10]

The combined extracts are distilled under reduced pressure to remove the solvent, yielding

the crude product.[10]

Method 2: Using Thionyl Chloride[12][13]

This method involves the reaction of p-toluenesulfonic acid with thionyl chloride.

p-Toluenesulfonic acid and a phosphorous compound (e.g., Vanadium Pentoxide) are added

to a reaction kettle with a solvent like ethylene dichloride.[13]

Thionyl chloride is added dropwise while stirring, maintaining the reaction temperature at 68-

76°C.[13]

After the addition is complete, the mixture is heated to continue the condensation reaction for

5-10 hours.[13]

Water and hydrochloric acid are then added to the reaction kettle, and the mixture is cooled

to 0°C.[13]

The reaction solution is transferred to water, and the crude p-toluenesulfonic anhydride is

collected by vacuum filtration and centrifugation.[13]

The crude p-toluenesulfonic anhydride can be purified by recrystallization.

The crude product is dissolved in a minimum amount of boiling anhydrous benzene.[10]
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After cooling to about 50°C, anhydrous ether is added.[10]

The mixture is stored at -5°C overnight to allow for crystallization.[10]

The solvent is removed under nitrogen pressure to yield the purified product.[10] The melting

point of the pure anhydride can be sensitive to small amounts of impurities.[10]

Reactivity and Applications
p-Toluenesulfonic anhydride is a versatile and powerful reagent in organic synthesis,

primarily used for the introduction of the tosyl group (tosylation).[2][14]

Tosylating Agent: It is an excellent reagent for the tosylation of alcohols and amines to form

p-toluenesulfonates (tosylates) and sulfonamides, respectively.[2][5] Tosylates are excellent

leaving groups in nucleophilic substitution and elimination reactions. The anhydride is

considered a "softer" electrophile than p-toluenesulfonyl chloride.[14]

Dehydrating Agent: It can be used as a dehydrating agent in various chemical reactions.[1]

Catalyst: It serves as a strong acid catalyst in reactions such as esterification and acylation.

[1]

Other Reactions: It is also employed in palladium-catalyzed allylic alkenylation of allylic

alcohols.[2][14]

The general reaction for the tosylation of an alcohol (R-OH) is as follows:

(CH₃C₆H₄SO₂)₂O + R-OH → CH₃C₆H₄SO₂OR + CH₃C₆H₄SO₃H

Safety and Handling
p-Toluenesulfonic anhydride is a corrosive material that can cause severe skin burns and

eye damage.[1][4][9] It is crucial to handle this chemical with appropriate safety precautions.

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection (goggles).[1][4] A NIOSH/MSHA approved respirator should be used

when concentrations are above the exposure limit.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

http://www.orgsyn.org/demo.aspx?prep=CV4P0940
http://www.orgsyn.org/demo.aspx?prep=CV4P0940
http://www.orgsyn.org/demo.aspx?prep=CV4P0940
http://www.orgsyn.org/demo.aspx?prep=CV4P0940
https://www.benchchem.com/product/b1293672?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1292293.htm
https://enamine.net/building-blocks/reagents-for-synthesis/p-toluenesulfonic-anhydride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1292293.htm
https://cymitquimica.com/cas/4124-41-8/
https://enamine.net/building-blocks/reagents-for-synthesis/p-toluenesulfonic-anhydride
https://www.guidechem.com/encyclopedia/p-toluenesulfonic-anhydride-dic12355.html
https://www.guidechem.com/encyclopedia/p-toluenesulfonic-anhydride-dic12355.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1292293.htm
https://enamine.net/building-blocks/reagents-for-synthesis/p-toluenesulfonic-anhydride
https://www.benchchem.com/product/b1293672?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/p-toluenesulfonic-anhydride-dic12355.html
https://www.fishersci.ie/store/msds?partNumber=10110762&productDescription%3Dp-Toluenesulfonic+anhydride%2C+95%25%2C+5g&countryCode=IE&language=en
https://s3.amazonaws.com/beantown/124925.pdf
https://www.guidechem.com/encyclopedia/p-toluenesulfonic-anhydride-dic12355.html
https://www.fishersci.ie/store/msds?partNumber=10110762&productDescription%3Dp-Toluenesulfonic+anhydride%2C+95%25%2C+5g&countryCode=IE&language=en
https://www.fishersci.ie/store/msds?partNumber=10110762&productDescription%3Dp-Toluenesulfonic+anhydride%2C+95%25%2C+5g&countryCode=IE&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling: Avoid formation of dust and aerosols.[3] Use in a well-ventilated area.[3][9]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[3][15] It is

moisture-sensitive and should be stored under an inert gas.[3][4]

First Aid:

Skin Contact: Immediately remove all contaminated clothing and wash the affected area

with soap and plenty of water.[3][4]

Eye Contact: Rinse cautiously with water for at least 15 minutes and seek immediate

medical attention.[3][4]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[3][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3][4]

Logical Workflow for Synthesis and Application
The following diagram illustrates a typical workflow involving the synthesis of p-
toluenesulfonic anhydride and its subsequent use in a tosylation reaction.
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Caption: Workflow for the synthesis and application of p-Toluenesulfonic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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